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For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth analysis of the initial in-vitro characteristics of Ys-Il, a
unique system with profound effects on its environment. The following sections detail the core
mechanics, operational protocols, and underlying pathway interactions observed during
preliminary investigations. All quantitative data has been summarized for clarity and
comparative analysis.

Quantitative Data Summary

The fundamental parameters of the primary subject, Adol Christin, were observed to change in
response to various stimuli. These changes are crucial for successful interaction with the Ys-II
environment.

Table 1.1: Subject Baseline Progression
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Level Experience Hit Points (HP) Strength (STR) Defense (DEF)
(EXP)

1 0 10 4 4

2 30 20 8 8

3 100 30 12 12

4 200 40 16 16

5 400 50 20 20

6 800 60 24 24

55 65535 255 255 255

Table 1.2: Equipment Efficacy
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Equipment Type Parameter Boost
Short Sword Weapon +5 STR
Long Sword Weapon +10 STR
Talwar Weapon +20 STR
Hyper Cutter Weapon +40 STR
Battle Sword Weapon +60 STR
Cleria Sword Weapon +83 STR
Chain Mail Armor +4 DEF
Breast Plate Armor +9 DEF
Plate Malil Armor +15 DEF
Reflex Armor +22 DEF
Battle Armor Armor +32 DEF
Cleria Armor Armor +45 DEF
Wooden Shield Shield +3 DEF
Small Shield Shield +7 DEF
Large Shield Shield +12 DEF
Iron Shield Shield +18 DEF
Battle Shield Shield +26 DEF
Cleria Shield Shield +38 DEF

Table 1.3: Magic System Parameters
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Magic Type MP Cost Description
Fire 4 Projects a bolt of fire.[1]
Light 8 llluminates dark areas.

Teleports to a previously

Return 16 o
visited town.[1]
] Temporarily halts enemy
Time Stop 32
movement.
Disguises the subject as a
Transform 64
monster.[1]
Creates a protective barrier
Shield 2 that consumes MP upon taking

damage.

Experimental Protocols

The following protocols outline the methodologies for key processes within the Ys-Il system.

Protocol: Combat Interaction ("Bump" System)

Objective: To successfully neutralize hostile entities and acquire experience points.
Methodology:
« Initiate movement of the subject, Adol Christin, towards a hostile entity.

o Ensure the point of contact is off-center from the entity's forward-facing orientation. Direct
frontal contact results in reciprocal damage.[2]

o Upon successful off-center contact, the entity's HP will decrease.

» Repeat contact until the entity's HP reaches zero, at which point it is neutralized and EXP is
awarded.
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» For most boss encounters, this direct combat protocol is ineffective; refer to Protocol 2.2.[1]

[3]

Protocol: Magic System Activation and Application

Objective: To enable and utilize the magic system for combat and utility purposes.
Methodology:
e Acquisition of the Rod of Divinity:

o Navigate to the Ruins of Moondoria.[2]

o Engage and neutralize the rock golem entities guarding a specific chest. A minimum STR
of 29-30 is recommended for this task.[2]

o Open the chest to acquire the Rod of Divinity.[2]
 Activation of Magic Potential:
o Proceed to the Goddess Statue within the Ruins of Moondoria.[4]

o Present the Rod of Divinity to the statue. This action unlocks the subject's Magic Points
(MP) meter.[4]

e Acquisition of Fire Magic:

o Locate the individual Leggs in the Ruins of Moondoria who will provide the Fire Magic
staff.

o Application of Fire Magic:
o Equip the Fire Magic staff.

o Press the designated action button to cast the fire spell, consuming 4 MP per cast.[1] This
is the primary method for engaging most boss entities.[1]

Protocol: Character Progression and Leveling

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://waltoriouswritesaboutgames.com/2022/08/22/history-lessons-ys-ii-ancient-ys-vanished-the-final-chapter/
https://en.wikipedia.org/wiki/Ys_II:_Ancient_Ys_Vanished_%E2%80%93_The_Final_Chapter
https://steamcommunity.com/sharedfiles/filedetails/?id=394766473
https://steamcommunity.com/sharedfiles/filedetails/?id=394766473
https://steamcommunity.com/sharedfiles/filedetails/?id=394766473
https://gamefaqs.gamespot.com/boards/958945-ys-i-and-ii-chronicles/58679077
https://gamefaqs.gamespot.com/boards/958945-ys-i-and-ii-chronicles/58679077
https://waltoriouswritesaboutgames.com/2022/08/22/history-lessons-ys-ii-ancient-ys-vanished-the-final-chapter/
https://waltoriouswritesaboutgames.com/2022/08/22/history-lessons-ys-ii-ancient-ys-vanished-the-final-chapter/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1248188?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Objective: To enhance the subject's baseline parameters (HP, STR, DEF).
Methodology:

o Repeatedly execute Protocol 2.1 against various hostile entities to accumulate Experience
(EXP).

e Upon reaching a predetermined EXP threshold (see Table 1.1), the subject will "level up."

o Leveling up results in an automatic increase in HP, STR, and DEF, enhancing combat
survivability and efficacy. The game has a maximum level cap.

Visualized Pathways and Workflows

The following diagrams illustrate key processes and relationships within the Ys-Il system.

Begin in Lance Village Enter Ruins of Moondoria (REELT?;SRS?%C%’"I‘E'S"?R) Acquire Rod of Divinity H g éﬁﬁ:@éggﬁi H MP Meter Unlocked |—>{ Acquire Fire Magic Staff }—> Fire Magic Usable

Click to download full resolution via product page

Caption: Workflow for the activation of the magic system.
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Caption: Logical flow of combat encounters.
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Caption: The cyclical nature of character progression.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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